Cas no 802259-86-5 (4-Ethylpyridine-3-sulfonic acid)

4-Ethylpyridine-3-sulfonic acid structure
802259-86-5 structure
Product Name:4-Ethylpyridine-3-sulfonic acid
CAS No:802259-86-5
MF:C7H9NO3S
MW:187.216260671616
CID:2759972
PubChem ID:53485378
Update Time:2025-04-21

4-Ethylpyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Ethylpyridine-3-sulfonic acid
    • DTXSID40704555
    • DB-083049
    • 802259-86-5
    • Inchi: 1S/C7H9NO3S/c1-2-6-3-4-8-5-7(6)12(9,10)11/h3-5H,2H2,1H3,(H,9,10,11)
    • InChI Key: JNVHTQRLZFICEW-UHFFFAOYSA-N
    • SMILES: S(C1C=NC=CC=1CC)(=O)(=O)O

Computed Properties

  • Exact Mass: 187.03000
  • Monoisotopic Mass: 187.03031432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.64000
  • LogP: 1.97150
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